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Compound of Interest

Compound Name: Tyrphostin AG1433

Cat. No.: B1665623

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
Tyrphostin AG1433 stock solutions using dimethyl sulfoxide (DMSO) as a solvent. Adherence
to these guidelines is crucial for ensuring the stability, and efficacy of the compound in
downstream experimental applications.

Introduction

Tyrphostin AG1433, also known as SU1433, is a potent inhibitor of protein tyrosine kinases.[1]
[2] It selectively targets the Platelet-Derived Growth Factor Receptor 3 (PDGFR[) and Vascular
Endothelial Growth Factor Receptor 2 (VEGFR-2), also known as KDR/FIk-1.[1][2][3][4] Due to
its inhibitory action on these key signaling pathways involved in angiogenesis and cell
proliferation, Tyrphostin AG1433 is a valuable tool in cancer research and drug development.
[1][2][3] Proper preparation of stock solutions is the first critical step for obtaining reliable and
reproducible experimental results.

Quantitative Data Summary

The following table summarizes the key quantitative information for Tyrphostin AG1433.
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Parameter Value Reference
Molecular Weight 266.29 g/mol [1][5]
Solubility in DMSO 53 - 62.5 mg/mL [2][5]

Molar Concentration at Max Approximately 199.02 - 234.71 1]
Solubility mM

IC50 for PDGFRp 5.0 uM [1][6][5]
IC50 for VEGFR-2 (FIk-1/KDR) 9.3 pM [1][6][5]

Experimental Protocol: Preparation of a 50 mM
Tyrphostin AG1433 Stock Solution in DMSO

This protocol describes the preparation of a 50 mM stock solution of Tyrphostin AG1433 in
DMSO. This concentration is a common starting point for subsequent dilutions to working
concentrations for various in vitro assays.

Materials:

Tyrphostin AG1433 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

o Pre-weighing Preparation: Before opening, allow the vial of Tyrphostin AG1433 powder to
equilibrate to room temperature for at least one hour.[1] This prevents condensation of
moisture, which can affect the stability and solubility of the compound.
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» Weighing the Compound: Carefully weigh out the desired amount of Tyrphostin AG1433
powder using an analytical balance. For example, to prepare 1 mL of a 50 mM stock
solution, you would need:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (mg) = 50 mmol/L x 0.001 L x 266.29 g/mol x 1000 mg/g = 13.31 mg
 Dissolution in DMSO:

o Add the weighed Tyrphostin AG1433 powder to a sterile microcentrifuge tube.

o Add the calculated volume of anhydrous DMSO. For 13.31 mg of powder to make a 50
mM solution, you would add 1 mL of DMSO. It is crucial to use fresh, moisture-free DMSO
as its hygroscopic nature can reduce the solubility of Tyrphostin AG1433.[2][6]

o Tightly cap the tube.
o Ensuring Complete Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If necessary, sonicate the solution for a short period to aid dissolution.[2][5] Visually
inspect the solution to ensure that all the powder has dissolved and the solution is clear.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.[1][2][6]

o Store the aliquots at -20°C or -80°C.
Storage and Stability:

o Powder: The solid form of Tyrphostin AG1433 is stable for up to 3 years when stored at
-20°C.[6]
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« DMSO Stock Solution:
o At -20°C, the stock solution is stable for up to 1 month.[1][2][6][5]

o For longer-term storage, it is recommended to store the aliquots at -80°C, where they can
be stable for up to 6 months to a year.[1][2][6][5]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Tyrphostin AG1433 and a typical
experimental workflow for its use.
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Caption: Mechanism of action of Tyrphostin AG1433.
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Caption: Experimental workflow for using Tyrphostin AG1433.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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